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Compound of Interest

Compound Name: Sceptrin dihydrochloride

Cat. No.: B12336639

Sceptrin Dihydrochloride: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the chemical structure, properties, and
biological activities of Sceptrin dihydrochloride, a marine-derived alkaloid with significant
therapeutic potential.

Chemical Structure and Properties

Sceptrin is a dimeric pyrrole-imidazole alkaloid first isolated from the marine sponge Agelas
sceptrum. Its unique structure features a central cyclobutane ring. The dihydrochloride salt is
the form commonly used in research.

Chemical Structure of Sceptrin Dihydrochloride:
Caption: 2D representation of Sceptrin dihydrochloride.

Table 1: Chemical and Physical Properties of Sceptrin Dihydrochloride
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Property Value Source(s)

CAS Number 79703-25-6

Molecular Formula C22H24Br2N1002 « 2HCI

Molecular Weight 693.23 g/mol

Purity 297% (HPLC)

Appearance Amorphous powder

Solubility Soluble in DMSO or ethanol

Storage Store at -20°C for long-term
stability. Protect from light.
N,N-{[(1R,2R,3S,4S)-3,4-
Bis(2-amino-1H-imidazol-4-

IUPAC Name yl)cyclobutane-1,2-

diyl]bis(methylene)}bis(4-
bromo-1H-pyrrole-2-

carboxamide) dihydrochloride

Biological Activities and Mechanism of Action

Sceptrin exhibits a broad range of biological activities, making it a compound of significant
interest for drug development.

2.1. Antibacterial and Antifungal Activity

Sceptrin is effective against both Gram-positive and Gram-negative bacteria. At its minimum
inhibitory concentration (MIC), it has a bacteriostatic effect on Escherichia coli, while at higher
concentrations, it becomes bactericidal. It has also been reported to have antifungal properties.

The primary antibacterial mechanism of Sceptrin involves the disruption of the cell membrane.
This leads to the release of potassium ions from the bacterial cell. It is proposed that damage
to the cell membrane is the initial event, which is then followed by effects on the cell wall, such
as the stimulation of peptidoglycan turnover.
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Caption: Proposed antibacterial mechanism of S

 To cite this document: BenchChem. [Sceptrin dihydrochloride chemical structure and
properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12336639#sceptrin-dihydrochloride-chemical-
structure-and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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